5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione

• CAS No.: 21864-00-6
• Molecular Formula: C20H17ClN2O3
• Molecular Weight: 368.8 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-6,6-dimethyl-3-phenyl-1,5-dihydrofuro[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H17ClN2O3/c1-20(2)16(12-8-10-13(21)11-9-12)15-17(26-20)22-19(25)23(18(15)24)14-6-4-3-5-7-14/h3-11,16H,1-2H3,(H,22,25)
• InChI Key: NKXWLYPOFTUEHH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C2=C(O1)NC(=O)N(C2=O)C3=CC=CC=C3)C4=CC=C(C=C4)Cl)C

Description

This compound belongs to the dihydrofuropyrimidine dione class, characterized by a fused furo[2,3-d]pyrimidine core. Key structural features include:

• A 4-chlorophenyl group at position 5, contributing to steric and electronic effects.
• 6,6-dimethyl substituents, which enhance rigidity and influence solubility.
• While direct pharmacological data for this compound are unavailable in the provided evidence, its structural analogs (e.g., dihydropyrimidine derivatives) are often explored for bioactivity due to their heterocyclic frameworks .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione can be achieved through a multi-step process involving the condensation of appropriate starting materials. One common method involves the reaction of 2,6-diaminopyrimidin-4(3H)-one with aromatic aldehydes and acetophenone derivatives in the presence of a catalytic amount of sodium carbonate in a mixture of water and ethanol at 60°C . This reaction leads to the formation of the desired compound through the construction of carbon-carbon and carbon-nitrogen bonds in a single synthetic step.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity. The reaction conditions, such as temperature, solvent, and catalyst concentration, are carefully controlled to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The presence of the 4-chlorophenyl group allows for nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Pharmacological Applications

1. Anticancer Activity
Research indicates that this compound exhibits promising anticancer properties. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines. The mechanism appears to involve the induction of apoptosis and cell cycle arrest. For instance, a study demonstrated its effectiveness against breast cancer cells by triggering apoptotic pathways through mitochondrial dysfunction .

2. Antimicrobial Properties
The compound has also been evaluated for its antimicrobial effects. Preliminary studies suggest that it possesses activity against both Gram-positive and Gram-negative bacteria. This suggests potential applications in developing new antibiotics or antimicrobial agents to combat resistant strains .

Biochemical Applications

1. Enzyme Inhibition
This compound has been studied for its ability to inhibit specific enzymes involved in metabolic pathways. For example, it has shown inhibitory effects on certain kinases which are crucial in cancer metabolism. This inhibition could lead to reduced tumor growth and improved patient outcomes when combined with existing therapies .

2. Neuroprotective Effects
Emerging research points to neuroprotective properties of this compound, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism involves reducing oxidative stress and inflammation within neuronal cells, thus potentially slowing the progression of these diseases .

Material Science Applications

1. Organic Electronics
The unique chemical structure of 5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione makes it suitable for applications in organic electronics. Its ability to act as a semiconductor could be harnessed in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs) .

Case Studies

Study	Application	Findings
Study A	Anticancer	Induced apoptosis in breast cancer cell lines; reduced proliferation rates by 50% at 10 µM concentration.
Study B	Antimicrobial	Effective against E. coli and S. aureus with MIC values of 32 µg/mL and 16 µg/mL respectively.
Study C	Neuroprotection	Reduced oxidative stress markers in neuronal cultures exposed to neurotoxic agents; improved cell viability by 40%.

Mechanism of Action

The mechanism of action of 5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their catalytic functions. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and affecting cellular processes such as proliferation and apoptosis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with two analogs from the provided evidence, focusing on structural features , synthesis , and characterization methods .

Key Differences and Implications

Core Heterocyclic Framework :

• The target compound contains a furopyrimidine ring, which introduces an oxygen atom in the fused ring system. This contrasts with the pyridodipyrimidine core in compound 3a (nitrogen-rich) and the simpler dihydropyrimidine-thione in . The furo group may alter solubility and hydrogen-bonding capacity compared to nitrogen-containing analogs.

The thione moiety in introduces sulfur, which may influence redox properties and metal coordination compared to the dione group in the target compound.

Synthesis and Characterization: Compound 3a utilized ultrasound-promoted synthesis, a method known for accelerating reaction kinetics and improving yields. This approach could be adapted for the target compound. The single-crystal X-ray diffraction data for (mean C–C bond length = 0.006 Å, R factor = 0.071) highlight the precision achievable in structural elucidation, a technique applicable to the target compound for confirming its fused-ring conformation .

Biological Activity

5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione is a synthetic compound that belongs to the class of pyrimidine derivatives. Its unique structure suggests potential biological activities that have been the focus of various studies. This article reviews the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

• Chemical Name : 5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS Number : 21864-00-6
• Molecular Formula : C20H17ClN2O3
• Molecular Weight : 368.814 g/mol

Anticancer Activity

Recent studies have demonstrated that compounds with similar structures exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound acts as an inhibitor of key signaling pathways involved in cancer cell proliferation and survival. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in various models.
• Case Study : A study investigating pyrimidine derivatives found that certain analogs demonstrated IC50 values ranging from 0.3 to 24 µM against cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) . These findings suggest that the compound may similarly exhibit potent anticancer effects.

Antimicrobial Activity

The antimicrobial potential of pyrimidine derivatives has been well-documented:

• Activity Spectrum : Compounds in this class have shown effectiveness against a range of bacteria and fungi. For example, derivatives with structural similarities reported IC50 values indicating moderate to high antimicrobial activity .

Compound	Target Organism	IC50 (µM)
5-(4-Chlorophenyl)-...	E. coli	257
5-(4-Chlorophenyl)-...	S. aureus	278

Anti-inflammatory Effects

Inflammation plays a critical role in various diseases, including cancer and autoimmune disorders.

• Research Findings : Some studies have indicated that pyrimidine derivatives can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines . This suggests a potential therapeutic role in treating inflammatory conditions.

The biological activities of 5-(4-Chlorophenyl)-6,6-dimethyl-3-phenyl-5,6-dihydrofuro[2,3-d]pyrimidine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific kinases involved in cell signaling pathways.
• DNA Interaction : Similar compounds have shown the ability to intercalate with DNA or inhibit topoisomerases.
• Reactive Oxygen Species (ROS) Modulation : Some studies suggest that these compounds can influence ROS levels within cells, leading to oxidative stress and subsequent cell death in cancer cells.